![molecular formula C16H26ClN3O2 B6502011 1-cyclopentanecarbonyl-4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazine CAS No. 1396874-96-6](/img/structure/B6502011.png)
1-cyclopentanecarbonyl-4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-cyclopentanecarbonyl-4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazine (COP) is an organic compound that has been studied extensively in recent years due to its potential applications in the fields of medicinal chemistry, pharmacology, and biochemistry. COP is a cyclic amine that is composed of a five-membered ring with one nitrogen atom and four carbon atoms. The nitrogen atom is connected to an oxazole ring and an alkyl chain. COP has been used as a starting material for the synthesis of a variety of other compounds, including drugs, and has been studied for its potential applications in the treatment of various diseases.
Scientific Research Applications
1-cyclopentanecarbonyl-4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazine has been studied extensively for its potential applications in the field of medicinal chemistry. This compound has been used as a starting material for the synthesis of a variety of other compounds, including drugs, and has been studied for its potential applications in the treatment of various diseases. For example, this compound has been studied for its potential use in the treatment of cancer, diabetes, and Alzheimer’s disease. Additionally, this compound has been studied for its potential use in the treatment of neurological disorders, such as Parkinson’s disease and Huntington’s disease.
Mechanism of Action
The mechanism of action of 1-cyclopentanecarbonyl-4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazine is not yet fully understood, but it is believed to involve the inhibition of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterases, which are involved in the regulation of various physiological processes. Additionally, this compound has been shown to have anti-inflammatory and anti-oxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. For example, this compound has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterases, which are involved in the regulation of various physiological processes. Additionally, this compound has been found to have anti-inflammatory and anti-oxidant properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-cyclopentanecarbonyl-4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazine in laboratory experiments is its relatively simple synthesis. Additionally, this compound has been found to have a variety of biochemical and physiological effects, which makes it a useful tool for studying the effects of various compounds on cellular processes. However, the mechanism of action of this compound is still not fully understood, and its effects on humans are still not well-studied. Therefore, further research is needed to fully understand the potential therapeutic effects of this compound.
Future Directions
In order to fully understand the potential therapeutic effects of 1-cyclopentanecarbonyl-4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazine, further research is needed to elucidate its mechanism of action. Additionally, further research is needed to study the effects of this compound on humans, as well as its potential uses in the treatment of various diseases. Additionally, further research is needed to explore the potential applications of this compound in the fields of medicinal chemistry, pharmacology, and biochemistry. Finally, further research is needed to explore the potential uses of this compound as a starting material for the synthesis of other compounds, such as drugs.
Synthesis Methods
The synthesis of 1-cyclopentanecarbonyl-4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazine is relatively straightforward and involves the reaction of a cyclopentanecarboxylic acid with a tertiary amine. The reaction is carried out in the presence of a strong base, such as potassium carbonate or sodium hydroxide, and a catalyst, such as a palladium-based catalyst. The reaction proceeds in two steps, with the first step involving the formation of an imine intermediate, followed by the second step, which involves the formation of the desired product. The reaction is typically carried out in a solvent, such as dichloromethane, and the reaction is typically complete within a few hours.
properties
IUPAC Name |
cyclopentyl-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]methanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O2.ClH/c1-12-15(13(2)21-17-12)11-18-7-9-19(10-8-18)16(20)14-5-3-4-6-14;/h14H,3-11H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASLWFNOWNXEWTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CN2CCN(CC2)C(=O)C3CCCC3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.